Cas no 15499-52-2 (D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4))

D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4) structure
15499-52-2 structure
Product Name:D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4)
CAS No:15499-52-2
MF:C6H10K4O12P2
MW:492.477128505707
CID:121025
PubChem ID:84950
Update Time:2025-04-18

D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4) Chemical and Physical Properties

Names and Identifiers

    • D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4)
    • Fructose, 1,6-bis(dihydrogen phosphate), tetrapotassium salt, d-
    • D-Fructose, 1,6-bis(dihydrogen phosphate), tetrapotassium salt
    • tetrapotassium 1,6-di-O-phosphonato-D-fructose
    • D-Fructose, 1,6-bis(dihydrogen phosphate), potassium salt (1:4)
    • EINECS 239-529-9
    • tetrapotassium;[(2R,3R,4S)-2,3,4-trihydroxy-5-oxo-6-phosphonatooxyhexyl] phosphate
    • 15499-52-2
    • Inchi: 1S/C6H14O12P2.4K/c7-3(1-17-19(11,12)13)5(9)6(10)4(8)2-18-20(14,15)16;;;;/h3,5-7,9-10H,1-2H2,(H2,11,12,13)(H2,14,15,16);;;;/q;4*+1/p-4/t3-,5-,6-;;;;/m1..../s1
    • InChI Key: DLUYBGPLKYPZFU-GNWSQLALSA-J
    • SMILES: [K+].[K+].[K+].[K+].P(=O)([O-])([O-])OC[C@H]([C@H]([C@@H](C(COP(=O)([O-])[O-])=O)O)O)O

Computed Properties

  • Exact Mass: 491.8195
  • Monoisotopic Mass: 491.82
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 387
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 223A^2

Experimental Properties

  • Density: 2.095
  • Boiling Point: 722.6°Cat760mmHg
  • Flash Point: 390.8°C
  • PSA: 222.6
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